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Compound of Interest

Compound Name: Butyl sulfate

Cat. No.: B8699800

An In-depth Technical Guide to Butyl Sulfate: Chemical Properties, Structure, and
Experimental Protocols

Introduction

The term "butyl sulfate" can refer to several distinct chemical entities, primarily the monoester
(butyl hydrogen sulfate) and the diester (dibutyl sulfate). Each possesses unique chemical
properties and applications. This guide provides a comprehensive technical overview of these
compounds, with a primary focus on di-n-butyl sulfate, a potent alkylating agent, and its
precursor, n-butyl hydrogen sulfate. The information is tailored for researchers, scientists, and
professionals in drug development and organic synthesis.

Chemical Structure and Nomenclature

Butyl sulfate exists in different isomeric forms (n-butyl, sec-butyl, iso-butyl, tert-butyl) and as
either a monoester or a diester of sulfuric acid. The most commonly referenced compounds are
derived from n-butanol.

e n-Butyl Hydrogen Sulfate: Also known as monobutyl sulfate, it is the product of the
esterification of one molecule of sulfuric acid with one molecule of n-butanol. Its chemical
formula is CaH1004S.[1][2][3]

o Di-n-butyl Sulfate: The result of esterification with two molecules of n-butanol, di-n-butyl
sulfate is a powerful alkylating agent used in organic synthesis.[4][5][6] Its molecular formula
is CsH1804S.[7][8][9]
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Below is a diagram illustrating the chemical structures of these two primary forms.
Caption: Structures of n-Butyl Hydrogen Sulfate and Di-n-butyl Sulfate.

Chemical and Physical Properties

The physical and chemical properties of butyl sulfates are summarized in the tables below.
The data is primarily for the n-butyl isomers, which are the most widely studied.

Property Value Reference
CAS Number 15507-13-8 [1][2]
Molecular Formula CaH1004S [11[3]
Molecular Weight 154.19 g/mol [1][10]
IUPAC Name butyl hydrogen sulfate [3]

Density 1.29 g/cm3 [2][3]
Boiling Point 97.4 °C at 3 Torr [2]
Appearance Colorless liquid [2]
Solubility Soluble in water [2]

Table 2: Properties of Di-n-butyl Sulfate
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Property Value Reference
CAS Number 625-22-9 [71[9]
Molecular Formula CsH1804S [718]
Molecular Weight 210.29 g/mol [71[11]
IUPAC Name dibutyl sulfate [4]

Density 1.062 g/mL at 20 °C [71[8]
Melting Point -79.7 °C [7]

Boiling Point 115-116 °C at 6 mmHg [7]

Refractive Index (n2°/D)

1.421

[7]

Appearance Colorless to light yellow liquid [51[7]
Odor Sharp, characteristic [7]

- Insoluble in water; soluble in
Solubility [71[8]

alcohol & ether

Experimental Protocols
Synthesis of Di-n-butyl Sulfate

Two primary methods for the synthesis of di-n-butyl sulfate are commonly cited.

Method 1: Direct Esterification of n-Butanol with Sulfuric Acid

This is a straightforward method involving the direct reaction of n-butanol with sulfuric acid.[4]

e Protocol:

o n-Butanol is reacted directly with sulfuric acid.

o The initial mixing of the reactants must be conducted under controlled low-temperature

conditions, typically between 0-5°C, to manage the exothermic nature of the reaction and

prevent decomposition or other unwanted side reactions.[4]
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o An acidic catalyst is generally required to facilitate the esterification.[4]

o The reaction mixture is stirred, potentially with subsequent heating, to drive the reaction to
completion.

Method 2: Reaction of Tributyl Borate with Sulfuric Acid

This alternative route uses tributyl borate as a starting material.[4][9]

e Protocol:

[e]

Tributyl borate is placed in a reactor and cooled in an ice bath while being stirred.

o Sulfuric acid (e.g., 300 g) is added dropwise to the cooled tributyl borate.[9]

o The mixture is stirred in the ice bath for 1-3 hours, followed by stirring at room temperature
for 2-3 hours.[9]

o Finally, the mixture is heated to 60-90 °C and stirred for 24 hours to complete the reaction.

[9]

o To remove residual acid, the liquid product is mixed with commercial poly(4-vinyl pyridine)
and filtered through a silica column.[9]

o The resulting light brown liquid product is stored in a tightly sealed glass bottle.[9]

Below is a workflow diagram for the synthesis of di-n-butyl sulfate from tributyl borate.
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Caption: Synthesis workflow for Di-n-butyl Sulfate via Tributyl Borate.
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Application in Organic Synthesis: Butylation Reactions

Di-n-butyl sulfate's primary utility in organic chemistry is as a potent butylation agent.[4] It
facilitates the transfer of a butyl group to various nucleophilic substrates.[4]

o Mechanism: The reaction proceeds via a nucleophilic substitution (typically Sn2) mechanism.
A nucleophile (Nu~) attacks one of the a-carbon atoms of the butyl groups. The sulfate anion,
being a stable and effective leaving group, departs, resulting in a butylated nucleophile and
the butyl sulfate anion.[4] The introduction of a butyl group can significantly increase a
molecule's lipophilicity or alter its steric profile.[4]

The general mechanism is depicted below.

General Mechanism of Butylation

(Dibutyl Sulfate + Nucleophile (Nu—))

Sn2 Attack

g —_——
-
— -~

-
~ -
~ -

eaving Group Departure

@utylated Nucleophile + Butyl Sulfate Anioa

Click to download full resolution via product page
Caption: General mechanism of nucleophilic substitution using Dibutyl Sulfate.

Safety and Handling

Di-n-butyl sulfate is a hazardous chemical that must be handled with appropriate safety
precautions.
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e Hazards: It is harmful if swallowed and may cause skin and serious eye irritation.[12][13][14]
It is classified as a combustible liquid.[15] When heated to decomposition, it can emit toxic
fumes of sulfur oxides (SOXx).[7][12]

e Handling:

o Work in a well-ventilated area and wear appropriate personal protective equipment (PPE),
including protective gloves, clothing, and eye/face protection.[12][13][14]

o Keep away from heat, sparks, open flames, and other ignition sources.[12][15] Use
explosion-proof electrical equipment.[15]

o Store in a tightly closed container in a dry, well-ventilated place.[14] The material is
moisture-sensitive.[13][14]

o First Aid:

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
[12][14]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes.[12][14]

o Ingestion: If swallowed, call a poison center or doctor. Rinse mouth with water.[12][13]

Relevance in Drug Development

While not typically a final drug product itself, the function of di-n-butyl sulfate as an alkylating
agent is highly relevant in drug discovery and development. The introduction of alkyl groups,
such as the butyl group, is a common strategy in medicinal chemistry to modulate a drug
candidate's pharmacokinetic and pharmacodynamic properties. Adding a butyl group can:

¢ Increase Lipophilicity: Enhancing the ability of a molecule to cross cell membranes.

o Modify Binding Affinity: The steric bulk of the butyl group can improve how a molecule fits
into the binding pocket of a target protein.
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e Improve Metabolic Stability: A butyl group can act as a steric shield, protecting more
susceptible parts of a molecule from metabolic enzymes like cytochrome P450s.[16]

Therefore, reagents like di-n-butyl sulfate are valuable tools for synthesizing analog libraries
of lead compounds to optimize their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [butyl sulfate chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8699800#butyl-sulfate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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